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Compound of Interest

Compound Name: Pyridine-3,4-dicarbonitrile

Cat. No.: B161768

This document provides an in-depth technical overview of pyridine-3,4-dicarbonitrile, a
pivotal heterocyclic compound in modern chemical synthesis and pharmaceutical research.
Designed for chemists, researchers, and drug development professionals, this guide
synthesizes critical data on its identity, safety protocols, chemical utility, and applications,
grounding theoretical knowledge in practical, field-proven insights.

Core Compound Identification and Physicochemical
Profile

Pyridine-3,4-dicarbonitrile, also known by its synonyms 3,4-Pyridinedicarbonitrile and
Cinchomeronic dinitrile, is a distinct chemical entity whose utility stems from its unique
electronic and structural properties.[1][2][3] The presence of a nitrogen atom in the aromatic
ring and two adjacent nitrile groups creates a 1-deficient system, making it a valuable
precursor for a variety of more complex molecular architectures.

Its fundamental identifiers are:
e CAS Number: 1633-44-9[1][2][4][5][6]
e Molecular Formula: C7H3N3[2][4]

e Molecular Weight: 129.12 g/mol [4][6]
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A summary of its key physicochemical properties is presented below, providing the foundational
data necessary for experimental design and process optimization.

Property Value Source(s)
Physical State Solid, powder or crystals [1107]
Melting Point 78-82 °C [71[8]
Boiling Point 310.7 £ 27.0 °C (Predicted) [7]

Density 1.25 + 0.1 g/cm3 (Predicted) [7]

Vapor Pressure 0.00305 mmHg [1][2]

N Methanol: 25 mg/mL (clear,
Solubility _ [7]
colorless solution)

pKa -1.57 + 0.18 (Predicted) [7]

logP (Octanol/Water) 0.825 (Crippen Calculated) [9]

Comprehensive Safety and Handling Protocol

The safe and effective use of pyridine-3,4-dicarbonitrile is paramount. Its hazard profile
necessitates strict adherence to established safety protocols. This section outlines the critical
safety information and provides a self-validating workflow for its handling in a laboratory setting.

GHS Hazard Classification

Pyridine-3,4-dicarbonitrile is classified as hazardous under the Globally Harmonized System
(GHS). Researchers must be intimately familiar with its associated risks to ensure personal and
environmental safety.[2]
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GHS Classification = Hazard Statement Pictogram Signal Word

o H302: Harmful if )
Acute Toxicity, Oral Warning
swallowed

. H312: Harmful in )
Acute Toxicity, Dermal ] ) Warning
contact with skin

Acute Toxicity, H332: Harmful if ]
. . Warning
Inhalation inhaled
) o H315: Causes skin ]
Skin Irritation Warning

irritation

o H319: Causes serious _
Eye lIrritation o Warning
eye irritation

STOT Single H335: May cause

) L Warning
Exposure respiratory irritation

Source: PubChem CID 74211[2]

Laboratory Handling Workflow

The following diagram and protocol detail a systematic approach to handling pyridine-3,4-
dicarbonitrile, designed to mitigate exposure and prevent accidents.
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Workflow for Handling Pyridine-3,4-dicarbonitrile
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Caption: Standard laboratory workflow for safe handling.
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Step-by-Step Handling Protocol:

e Preparation and Engineering Controls:

o Causality: Before handling, a thorough review of the Safety Data Sheet (SDS) is
mandatory. This ensures a full understanding of the material's hazards.

o All work involving solid pyridine-3,4-dicarbonitrile or its solutions must be conducted
within a certified chemical fume hood to mitigate the risk of inhaling harmful dust or
vapors.[10]

o Personal Protective Equipment (PPE):

o Gloves: Wear nitrile gloves, as they provide adequate resistance to pyridine compounds.
[10] Always inspect gloves for integrity before use and replace them immediately if
contaminated or damaged.

o Eye Protection: Chemical safety goggles are required at all times to protect against
splashes or airborne particles.[10]

o Protective Clothing: A buttoned lab coat must be worn to prevent skin contact.[10]

e Storage and Segregation:

o Store pyridine-3,4-dicarbonitrile in a cool, dry, and well-ventilated area, away from
sources of ignition.[10][11] The container must be kept tightly closed to prevent the release
of fumes.[12]

o It should be stored separately from incompatible materials such as strong oxidizing agents
and strong acids.[11][12]

o Spill and Emergency Procedures:

o Spills: In the event of a small spill, use an inert absorbent material like sand or vermiculite
to contain it.[10] The contained material should then be transferred to a sealed, labeled
container for hazardous waste disposal.[13]
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes.[10][13] Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes at an emergency eyewash
station, holding the eyelids open.[10][13] Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek medical help.[12]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison control
center or physician immediately.[12]

o Waste Disposal:

o All waste containing pyridine-3,4-dicarbonitrile is considered hazardous.[14] It must be
disposed of in accordance with local, state, and federal regulations, typically via
incineration by a licensed chemical disposal service.[14] Never pour this chemical down
the drain.[10]

Synthesis and Reactivity: A Chemist's Perspective

The synthetic utility of pyridine-3,4-dicarbonitrile lies in the reactivity of both the pyridine ring
and its nitrile functionalities. It serves as a versatile building block for constructing more
complex heterocyclic systems relevant to materials science and medicinal chemistry.

Synthetic Pathways

While multiple synthetic routes exist, a common and effective method involves the cyanation of
halogenated pyridine precursors. For instance, diaminopyridine-dicarbonitrile derivatives can
be synthesized through the reaction of a dibromo-diaminopyridine with copper cyanide in a
solvent like N,N-dimethylformamide (DMF).[15] This highlights a general strategy where
halogen atoms on the pyridine ring can be displaced by cyano groups, a foundational
transformation in heterocyclic chemistry. Multicomponent reactions (MCRS) are also a powerful,
modern strategy for synthesizing highly substituted pyridine dicarbonitriles, offering efficiency
and atom economy.[16][17][18]
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Caption: General synthetic logic for dicarbonitriles.

Core Reactivity

 Nitrile Groups: The two adjacent nitrile groups are highly susceptible to chemical
transformation. They can undergo hydrolysis to form carboxylic acids, reduction to form
amines, or participate in cycloaddition reactions. This dual functionality is key to their role as
precursors.

o Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated. The ring
itself is electron-deficient, making it generally unreactive towards electrophilic aromatic
substitution but susceptible to nucleophilic attack, especially if a good leaving group is
present on the ring.[19] For example, the reaction of 2-chloropyridine-3,4-dicarbonitrile
with anilines proceeds via nucleophilic substitution of the chlorine atom, demonstrating the
ring's ability to facilitate such reactions.[20]
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Applications in Research and Drug Development

The pyridine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast
number of FDA-approved drugs.[21] Its ability to form hydrogen bonds, tune pharmacokinetic
properties, and serve as a versatile synthetic handle makes it a "privileged scaffold."[21][22][23]

Role as a Synthetic Intermediate

Pyridine-3,4-dicarbonitrile is a valuable intermediate in the synthesis of larger, more complex
molecules. Its dinitrile functionality is a direct precursor to phthalocyanine and porphyrin
analogues, which have applications in materials science and as photosensitizers in
photodynamic therapy. In drug development, the pyridine core is integral to numerous
therapeutic agents, and derivatives like this compound provide a robust starting point for
creating libraries of novel drug candidates.[24]

Biological Activity and Therapeutic Potential

While direct therapeutic applications of pyridine-3,4-dicarbonitrile are not extensively
documented, its structural motifs are of significant interest.

e Ligand Formation: It can act as a ligand, forming coordination complexes with metal ions like
copper or iron. Such complexes have been shown to exhibit synergistic effects with
established cancer drugs, suggesting a potential role in combination therapies.

o Antimicrobial Research: Closely related pyridine dicarbonitrile derivatives, such as 2-amino-
4-aryl-3,5-dicyano-6-thiopyridines, have demonstrated significant toxicity against bacterial
strains, including E. coli.[25] This suggests that the dicyanopyridine framework is a promising
scaffold for the development of new antimicrobial agents, a critical area of research given the
rise of antibiotic resistance.[25]

The logical progression from a chemical scaffold to a potential therapeutic agent is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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